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Compound of Interest

Compound Name: 4'-Fluoroacetophenone

Cat. No.: B120862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, synthesis, and

potential applications of 4'-Fluoroacetophenone (CAS No. 403-42-9), a key building block in

medicinal chemistry and materials science. The strategic incorporation of a fluorine atom onto

the acetophenone scaffold imparts unique physicochemical properties that are highly sought

after in the design of novel therapeutic agents and advanced materials.

Core Properties of 4'-Fluoroacetophenone
4'-Fluoroacetophenone is a colorless to pale yellow liquid at room temperature.[1][2] Its key

physical and chemical properties are summarized in the tables below.
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Property Value Reference(s)

CAS Number 403-42-9 [2]

Molecular Formula C₈H₇FO [2]

Molecular Weight 138.14 g/mol [2]

Appearance Colorless to pale yellow liquid [1][2]

Melting Point 4 °C [1]

Boiling Point 196 °C [2]

Density 1.138 g/mL at 25 °C [2]

Refractive Index (n20/D) 1.511 [2]

Flash Point 71 °C [1]

Solubility

Sparingly soluble in water,

soluble in organic solvents like

ethanol and ether.

[3]

Stability
Stable under normal

temperatures and pressures.
[3]

Spectroscopic Data
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Spectroscopy Key Features and Peaks Reference(s)

¹H NMR (500 MHz, CDCl₃)
δ 7.97-8.00 (q, 2H), 7.13 (t, J =

8.8 Hz, 2H), 2.58 (s, 3H)
[4]

¹³C NMR (125 MHz, CDCl₃)

δ 196.4, 186.8, 184.7, 133.6,

131.0, 130.9, 115.7, 115.5,

26.5

[4]

Mass Spectrometry (EI)

Molecular Ion (M⁺): m/z 138.

Key Fragments: m/z 123 (M-

CH₃)⁺, 95 (M-COCH₃)⁺, 75

[5][6]

Infrared (IR)

Bands around 1684 cm⁻¹

(C=O stretching), 3000 cm⁻¹

(aromatic C-H stretching),

1600 cm⁻¹ (C=C ring

stretching), and 848 cm⁻¹

(para-substituted benzene).

[7]

Experimental Protocols
Detailed methodologies for the synthesis of 4'-Fluoroacetophenone are crucial for its

application in research and development. Below are protocols for common synthetic routes.

Protocol 1: Friedel-Crafts Acylation of Fluorobenzene
This classic method involves the electrophilic aromatic substitution of fluorobenzene with an

acylating agent in the presence of a Lewis acid catalyst.[8]

Materials:

Fluorobenzene

Acetyl chloride

Anhydrous aluminum chloride (AlCl₃)

Anhydrous Dichloromethane (DCM)
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Hydrochloric acid (HCl), 5% aqueous solution

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, dropping funnel, condenser, magnetic stirrer, ice bath.

Procedure:

To a stirred suspension of anhydrous aluminum chloride in anhydrous dichloromethane at 0

°C under a nitrogen atmosphere, slowly add acetyl chloride.

After the formation of the acylium ion complex, add fluorobenzene dropwise via a dropping

funnel, maintaining the temperature at 0 °C.

Once the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice

and 5% HCl solution to quench the reaction and decompose the aluminum chloride complex.

Separate the organic layer and extract the aqueous layer with dichloromethane.

Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by vacuum distillation or column chromatography on silica gel to

yield pure 4'-Fluoroacetophenone.

Protocol 2: Oxidation of 4-Fluorostyrene Derivatives
An alternative approach involves the oxidation of a suitable 4-fluorostyrene precursor.[9]

Materials:
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Substituted 4-fluorostyrene

N-hydroxyphthalimide (NHPI)

Dimethylacetamide (DMA)

Water

Oxygen (O₂)

Schlenk flask, magnetic stirrer, oil bath.

Procedure:

In a Schlenk flask, combine N-hydroxyphthalimide (10 mol%), the substituted 4-fluorostyrene

(1.0 eq), dimethylacetamide, and water (1.0 eq).

Stir the reaction mixture at 80 °C under an oxygen atmosphere for 24 hours.

Monitor the reaction by TLC.

After cooling to room temperature, add a standard (e.g., dodecane) and ethyl acetate.

Purify the resulting mixture by column chromatography on silica gel to obtain 4'-
Fluoroacetophenone.

Applications in Drug Development and Signaling
Pathways
The presence of the fluorine atom in 4'-Fluoroacetophenone can significantly enhance the

metabolic stability and bioavailability of drug candidates.[1] Derivatives of this compound have

been investigated for a range of biological activities.

Enzyme Inhibition
Derivatives of 4'-Fluoroacetophenone have shown potential as inhibitors of various enzymes,

including:
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HMG-CoA Reductase: An important target in cholesterol biosynthesis.[1]

Carbonic Anhydrase: Sulfonamide derivatives incorporating the 4-fluorophenyl moiety have

demonstrated potent inhibition of human carbonic anhydrase I and II isoforms.[10]

Signaling Pathway Modulation
Notably, 4'-Fluoroacetophenone itself has been identified as an activator of AMP-activated

protein kinase (AMPK).[3][11] AMPK is a crucial regulator of cellular energy homeostasis, and

its activation has therapeutic implications in metabolic diseases and cancer.[3][11]
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Caption: Workflow for the synthesis of 4'-Fluoroacetophenone via Friedel-Crafts acylation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b120862
https://www.bocsci.com/product/4-fluoroacetophenone-cas-403-42-9-316494.html
https://www.benchchem.com/product/b120862?utm_src=pdf-body
https://www.biosynth.com/p/FF37945/403-42-9-4-fluoroacetophenone
https://www.sjzchem-pharm.com/shop/gen-3d-ff37945-4-fluoroacetophenone-62035
https://www.biosynth.com/p/FF37945/403-42-9-4-fluoroacetophenone
https://www.sjzchem-pharm.com/shop/gen-3d-ff37945-4-fluoroacetophenone-62035
https://www.benchchem.com/product/b120862?utm_src=pdf-body-img
https://www.benchchem.com/product/b120862?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


AMPK Activation Signaling Pathway

4'-Fluoroacetophenone

AMPK

activates

Increased Cellular
Respiration

promotes

Potential Therapeutic
Effect in Cancer

may contribute to

Click to download full resolution via product page

Caption: Proposed signaling pathway of 4'-Fluoroacetophenone activating AMPK.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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